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Introduction
Epstein-Barr Virus Induced Gene 3 (EBI3), also known as Interleukin-27 subunit beta (IL-27B),

is a soluble secreted glycoprotein belonging to the type I cytokine receptor family.[1][2] It plays

a crucial role in the regulation of immune responses. EBI3 itself does not possess intrinsic

signaling capabilities but functions by forming heterodimeric cytokine complexes with other

alpha-subunits.[1][2] The two most well-characterized EBI3-containing cytokines are

Interleukin-27 (IL-27), formed with p28, and Interleukin-35 (IL-35), formed with p35 (a subunit of

IL-12).[1][2][3] These cytokines have distinct and sometimes opposing roles in modulating T-

cell responses, inflammation, and autoimmune diseases.[2][4] Recent studies have also

suggested that EBI3 may have functions independent of IL-27 and IL-35, potentially acting as a

chaperone-like molecule or interacting with other proteins.[5][6]

Given its central role in immunology and its potential as a therapeutic target or biologic,

understanding the stability of recombinant EBI3 in aqueous solutions is paramount for ensuring

the reliability and reproducibility of experimental results. These application notes provide

detailed protocols for the handling, storage, and stability assessment of EBI3 for various

research applications.
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The biological activity of EBI3 is manifested through the signaling of its heterodimeric cytokine

partners, IL-27 and IL-35.
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Signaling Pathways of IL-27 and IL-35
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Experimental Workflow for EBI3 Stability Assessment

Sample Preparation

Stability Analysis

Reconstitute EBI3 in
Test Buffers (e.g., varying pH)

Incubate at Different
Temperatures and Time Points

Dynamic Light Scattering (DLS)
(Aggregation)

SDS-PAGE
(Degradation/Aggregation)

Circular Dichroism (CD)
(Secondary Structure)

Differential Scanning
Calorimetry (DSC)
(Thermal Stability)

ELISA
(Binding Activity)

Cell-Based Bioassay
(Functional Activity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for EBI3 Stability in
Aqueous Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584473#ebio3-stability-in-aqueous-solution-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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